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Compound of Interest

D-erythro-Dihydrosphingosine-1-
Compound Name:
phosphate

Cat. No.: B13842685

For the Quantitative Determination of D-erythro-
Dihydrosphingosine-1-phosphate in Biological
Samples

For Research Use Only. Not for use in diagnostic procedures.

Introduction

D-erythro-dihydrosphingosine-1-phosphate (DHS1P), also known as sphinganine-1-
phosphate, is a bioactive sphingolipid metabolite critically involved in a multitude of cellular
processes. As a saturated analog of the well-studied sphingosine-1-phosphate (S1P), DHS1P
is an important signaling molecule that modulates cell growth, survival, and migration.[1] It is
synthesized de novo from the phosphorylation of dihydrosphingosine (sphinganine) by
sphingosine kinases.[2][3] DHS1P exerts its effects primarily through binding to S1P receptors,
thereby activating downstream signaling cascades.[1] Given its role in fundamental cellular
functions, the accurate quantification of DHS1P in biological samples is essential for
researchers in cell biology, immunology, and drug development.

This competitive enzyme-linked immunosorbent assay (ELISA) kit provides a sensitive and
specific method for the quantitative determination of DHS1P in a variety of biological samples,
including serum, plasma, tissue homogenates, and cell culture supernatants. The assay is
based on the principle of competitive binding between DHS1P in the sample and a fixed
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amount of biotin-labeled DHS1P for a limited number of binding sites on a DHS1P-specific
antibody coated on the microplate.

Principle of the Assay

This ELISA kit utilizes a competitive immunoassay format. A polyclonal antibody specific for D-
erythro-Dihydrosphingosine-1-phosphate is pre-coated onto the wells of the microtiter plate.
When the sample or standard is added to the wells, the DHS1P present in the sample
competes with a fixed concentration of biotinylated DHS1P for binding to the coated antibody.
After an incubation period, the unbound components are washed away. Subsequently, a
streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to the biotinylated
DHS1P captured by the antibody. Following another wash step, a substrate solution is added,
and the color development is initiated by the HRP enzyme. The reaction is then stopped, and
the optical density is measured at 450 nm. The intensity of the color is inversely proportional to
the concentration of DHS1P in the sample. A standard curve is generated by plotting the
absorbance values against the known concentrations of the DHS1P standards, and the
concentration of DHS1P in the unknown samples is determined by interpolating from this curve.

Materials Provided

Component Quantity Storage
DHS1P Coated Microplate 1 x 96-well plate 4°C
DHS1P Standard 2 vials (lyophilized) 4°C
Biotinylated DHS1P 1 vial (lyophilized) 4°C
Streptavidin-HRP Conjugate 1 vial (concentrated) 4°C
Standard Diluent 1x20mL 4°C
Assay Buffer 1x30mL 4°C
Wash Buffer (20X) 1x25mL 4°C
TMB Substrate 1x12mL 4°C
Stop Solution 1x8mL 4°C
Plate Sealers 4 adhesive strips Room Temperature
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Materials Required but Not Provided

* Microplate reader capable of measuring absorbance at 450 nm

o Pipettes and pipette tips

¢ Deionized or distilled water

e Polypropylene tubes for dilution of standards and samples

e \ortex mixer

o Automated plate washer (optional)

Technical Data

Parameter Specification
Assay Type Competitive ELISA

Serum, Plasma, Tissue Homogenates, Cell
Sample Types

Culture Supernatants

Detection Range

0.1 ng/mL - 100 ng/mL

Sensitivity < 0.05 ng/mL

High specificity for D-erythro-
o Dihydrosphingosine-1-phosphate. Cross-

Specificity o ] ] ) ]
reactivity with Sphingosine-1-Phosphate is
typically less than 10%.

Intra-Assay CV < 8%

Inter-Assay CV <12%

Assay Time

Approximately 2.5 hours

Signaling Pathway and Experimental Workflow
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D-erythro-Dihydrosphingosine-1-phosphate Signaling Pathway

De Novo Synthesis
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3-ketodihydrosphingosine

KDS Reductase

Dihydrosphingosine (Sphinganine)

Sphingosine Kinase (SphK)

D-erythro-Dihydrosphingosine-1-phosphate (DHS1P)

Receptovr Signaling

S1P Receptors (S1PR1-5)

Downstream Signaling Cascades

Proliferation, Survival, Migration

Cellular Responses
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DHS1P ELISA Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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